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Compound of Interest

Compound Name: POLYQUATERNIUM-27

CAS No.: 132977-85-6

Cat. No.: B1178274

Get Quote

Polyquaternium-27 is a cationic polymer designated under the International Nomenclature for

Cosmetic Ingredients (INCI) system, signifying its use in the personal care and pharmaceutical

industries.[1] Structurally, it is identified as a block copolymer of Polyquaternium-2 and

Polyquaternium-17.[2] This composition imparts a unique combination of properties, making it a

versatile ingredient in a range of applications.

Polyquaterniums, in general, are prized for their cationic nature. The positively charged

quaternary ammonium centers in their structure allow them to adsorb onto negatively charged

surfaces like hair and skin. This interaction is the foundation for their efficacy as conditioning

agents, providing benefits such as improved detangling, reduced static, and the formation of a

smooth, protective film.[3] Polyquaternium-2 is a polyurea ammonium salt known for its

excellent antistatic, film-forming, and antimicrobial properties, while also functioning as a

leveling agent in industrial applications.[4][5] Polyquaternium-17, derived from adipic acid and

dimethylaminopropylamine, also serves as a conditioner, antistatic agent, and film-former.[6][7]

The combination of these two polymers in Polyquaternium-27 results in a material engineered

for high-performance conditioning and film formation.
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A comprehensive understanding of the thermal and mechanical properties of Polyquaternium-
27 is paramount for researchers, scientists, and drug development professionals. These

properties govern its stability during manufacturing and storage, its compatibility with other

formulation components, and its ultimate performance in the final product. For instance,

thermal stability is crucial for ensuring the polymer's integrity during heat-intensive processing

steps, while its mechanical properties, such as the strength and flexibility of the films it forms,

directly impact the sensory experience and efficacy of hair and skin care products.[8][9]

This guide provides a framework for the systematic investigation of the thermal and mechanical

properties of Polyquaternium-27. While specific data for this polymer is not extensively

available in public literature, this document outlines the standard, validated methodologies for

its characterization, enabling researchers to generate reliable and reproducible data.

Part 1: Thermal Properties of Polyquaternium-27
Theoretical Background: The Significance of Thermal
Behavior
The thermal properties of a polymer like Polyquaternium-27 dictate its response to

temperature changes, which is critical throughout its lifecycle, from synthesis and formulation to

storage and end-use. Key thermal events such as decomposition, glass transition, and melting

provide invaluable insights into the material's stability and structural state.[10]

Thermal Stability: The ability of Polyquaternium-27 to resist thermal degradation is essential

for maintaining its chemical integrity and performance characteristics. Quaternary

ammonium compounds can exhibit varying degrees of thermal stability, and understanding

the onset of decomposition is crucial for setting safe temperature limits during processing

and for predicting the long-term stability of formulations.[11][12][13][14]

Glass Transition Temperature (Tg): For amorphous or semi-crystalline polymers, the glass

transition temperature represents the point at which the material transitions from a rigid,

glassy state to a more flexible, rubbery state. The Tg influences the mechanical properties of

the films formed by Polyquaternium-27 on hair or skin, affecting attributes like stiffness and

feel.
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Melting Temperature (Tm): If Polyquaternium-27 possesses crystalline domains, the melting

temperature is a critical parameter indicating the point at which these domains break down.

This is relevant for understanding the processing conditions and the final morphology of the

polymer.

Experimental Characterization of Thermal Properties
Thermogravimetric Analysis is a fundamental technique for determining the thermal stability

and composition of a material by measuring changes in its mass as a function of temperature

or time in a controlled atmosphere.[15]

Experimental Protocol: TGA of Polyquaternium-27

Sample Preparation:

Ensure the Polyquaternium-27 sample is dry and free of volatile solvents by placing it in

a vacuum oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is

achieved.

Accurately weigh 5-10 mg of the dried sample into a TGA pan (typically ceramic or

platinum).

Instrument Setup:

Place the sample pan in the TGA instrument.

Use an empty pan as a reference.

Set the purge gas (typically nitrogen for inert atmosphere or air for oxidative studies) to a

constant flow rate (e.g., 20-50 mL/min).

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature

that is expected to be well above the decomposition temperature (e.g., 600-800 °C).
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Data Analysis:

Plot the sample weight (%) as a function of temperature.

Determine the onset temperature of decomposition, which indicates the initiation of

significant mass loss.

Identify the temperatures at which different stages of decomposition occur and the

percentage of mass loss at each stage.

The final residual mass can provide information about any inorganic components.

Sample Preparation TGA Analysis Data Interpretation

Dry Sample Weigh 5-10 mg Load Sample Heat at 10°C/min
in N2 atmosphere

Plot Weight Loss
vs. Temperature

Determine Onset of
Decomposition (Td)

Click to download full resolution via product page

Caption: TGA Experimental Workflow.

Differential Scanning Calorimetry measures the heat flow into or out of a sample as a function

of temperature or time, allowing for the determination of thermal transitions like glass transition

(Tg) and melting (Tm).[16][17]

Experimental Protocol: DSC of Polyquaternium-27

Sample Preparation:

Accurately weigh 5-10 mg of the dried Polyquaternium-27 sample into a hermetically

sealed aluminum DSC pan.

Instrument Setup:

Place the sample pan and an empty reference pan into the DSC cell.
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Maintain a constant flow of inert gas (e.g., nitrogen) through the cell.

Thermal Program (Heat-Cool-Heat Cycle):

First Heating Scan: Equilibrate at a low temperature (e.g., -50 °C) and then heat at a

controlled rate (e.g., 10 °C/min) to a temperature above any expected transitions but

below decomposition (e.g., 200 °C). This scan erases the sample's previous thermal

history.

Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) back to the starting

temperature.

Second Heating Scan: Reheat the sample at the same controlled rate as the first scan.

This scan provides data on the intrinsic thermal properties of the material.

Data Analysis:

Plot the heat flow as a function of temperature.

Determine the glass transition temperature (Tg) from the second heating scan, observed

as a step change in the baseline.

Identify any melting endotherms (peaks) and crystallization exotherms (valleys), and

determine their peak temperatures and enthalpies.

Sample Preparation DSC Analysis Data Interpretation

Weigh 5-10 mg Seal in Pan Load Sample Heat-Cool-Heat Cycle
(10°C/min)

Plot Heat Flow
vs. Temperature

Determine Tg and Tm
from 2nd Heat Scan
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Caption: DSC Experimental Workflow.

Data Summary Template: Thermal Properties
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Property Method
Typical Value
Range (for Cationic
Polymers)

Measured Value for
Polyquaternium-27

Onset of

Decomposition (Td)
TGA 200 - 350 °C

Glass Transition

Temp. (Tg)
DSC Varies widely

Melting Temperature

(Tm)
DSC If applicable

Enthalpy of Melting

(ΔHm)
DSC If applicable

Part 2: Mechanical Properties of Polyquaternium-27
Theoretical Background: Linking Mechanics to Function
The mechanical properties of Polyquaternium-27 are fundamental to its performance in

cosmetic and pharmaceutical formulations. When applied to hair or skin, it forms a thin film,

and the properties of this film, such as its strength, flexibility, and adhesion, determine its

effectiveness as a conditioning or styling agent.[8] Additionally, the rheological behavior of

Polyquaternium-27 in solution affects the texture, stability, and application of the final product.

[18][19]

Tensile Properties: The tensile strength, elongation at break, and Young's modulus of a film

of Polyquaternium-27 provide a measure of its stiffness, strength, and elasticity. These

properties are directly related to the feel and performance of the polymer on hair, influencing

attributes like hold, frizz control, and combability.[9][20]

Rheological Properties: The viscosity and viscoelasticity of Polyquaternium-27 solutions

determine the flow characteristics of a formulation. Shear-thinning behavior is often desirable

for ease of application, while a certain degree of elasticity can contribute to a more pleasant

sensory experience.[21]

Experimental Characterization of Mechanical Properties
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The tensile properties of films cast from Polyquaternium-27 can be evaluated using a

universal testing machine according to standards such as ASTM D882 for thin plastic films.[22]

[23][24][25]

Experimental Protocol: Tensile Testing of Polyquaternium-27 Films

Film Preparation:

Prepare an aqueous solution of Polyquaternium-27 at a defined concentration (e.g., 2-

5% w/w).

Cast the solution onto a level, non-stick surface (e.g., a Teflon-coated plate) using a

casting knife to ensure uniform thickness.

Allow the film to dry in a controlled environment (e.g., 25 °C, 50% relative humidity) for a

specified period (e.g., 48 hours).

Carefully peel the dried film from the surface.

Specimen Preparation:

Cut the film into dumbbell-shaped specimens of standard dimensions as specified in

ASTM D882.

Measure the thickness of each specimen at multiple points along the gauge length and

calculate the average.

Tensile Testing:

Mount a specimen in the grips of a universal testing machine equipped with a suitable load

cell.

Separate the grips at a constant rate of crosshead movement (e.g., 50 mm/min).

Record the load and elongation until the specimen breaks.

Data Analysis:
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Calculate the tensile strength (stress at break), elongation at break (strain at break), and

Young's modulus (slope of the initial linear portion of the stress-strain curve).

Perform tests on multiple specimens (at least 5) and report the average values and

standard deviations.

Film & Specimen Preparation Tensile Testing Data Analysis

Cast Polymer Solution Dry Film Cut Dumbbell Specimen Mount Specimen Pull at Constant Speed Generate Stress-Strain Curve Calculate Tensile Strength,
Elongation, and Modulus

Click to download full resolution via product page

Caption: Tensile Testing Experimental Workflow.

The rheological behavior of aqueous solutions of Polyquaternium-27 can be characterized

using a rotational rheometer.[26]

Experimental Protocol: Rheology of Polyquaternium-27 Solutions

Sample Preparation:

Prepare solutions of Polyquaternium-27 in deionized water at various concentrations

relevant to product formulations (e.g., 0.5%, 1%, 2% w/w).

Allow the solutions to fully hydrate and reach equilibrium (e.g., by gentle stirring for 24

hours).

Instrument Setup:

Use a rotational rheometer with a suitable geometry (e.g., cone-and-plate or parallel-

plate).

Set the temperature to a controlled value (e.g., 25 °C).

Rheological Measurements:
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Steady Shear Viscosity: Perform a flow sweep by varying the shear rate over a wide range

(e.g., 0.1 to 100 s⁻¹) and measure the corresponding shear stress to determine the

viscosity profile.

Oscillatory Measurements (Viscoelasticity): Conduct a frequency sweep at a constant,

small strain (within the linear viscoelastic region) to determine the storage modulus (G')

and loss modulus (G'').

Data Analysis:

Plot viscosity as a function of shear rate to identify shear-thinning or other non-Newtonian

behaviors.

Plot G' and G'' as a function of frequency to characterize the viscoelastic nature of the

solution (e.g., liquid-like vs. gel-like).

Sample Preparation Rheological Measurement Data Analysis

Prepare Aqueous Solution Hydrate for 24h Load Sample Perform Flow and
Oscillation Sweeps

Plot Viscosity vs. Shear Rate
and G', G'' vs. Frequency

Characterize Flow Behavior
and Viscoelasticity

Click to download full resolution via product page

Caption: Rheology Experimental Workflow.

Data Summary Templates: Mechanical Properties
Table 2: Tensile Properties of Polyquaternium-27 Films

Property Method Measured Value

Tensile Strength (MPa) ASTM D882

Elongation at Break (%) ASTM D882

Young's Modulus (MPa) ASTM D882
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Table 3: Rheological Properties of Polyquaternium-27 Solutions

Property Method Value at 1% Conc.

Zero-Shear Viscosity (Pa·s) Rotational Rheometry

Flow Behavior Index (n) Rotational Rheometry

Storage Modulus (G') at 1 Hz Rotational Rheometry

Loss Modulus (G'') at 1 Hz Rotational Rheometry

Part 3: The Interplay of Structure, Properties, and
Performance
The data generated from the thermal and mechanical characterization of Polyquaternium-27
are not merely academic; they are critical for predicting and optimizing its performance in real-

world applications. The relationship between the polymer's molecular structure, its macroscopic

properties, and its functional performance is complex but can be systematically understood.

For example, the block copolymer nature of Polyquaternium-27, combining the characteristics

of its constituent polymers, will influence its film-forming and rheological behavior. The balance

of hydrophilic and hydrophobic segments, along with the charge density from the quaternary

ammonium groups, will dictate its interaction with water, its deposition on surfaces, and the

mechanical integrity of the resulting film.[27][28] A higher glass transition temperature might

lead to a stiffer film, which could be desirable for a styling product, while a lower Tg might result

in a more flexible, less noticeable film, ideal for a leave-in conditioner.
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Caption: Structure-Property-Performance Relationship.

Conclusion
While specific thermal and mechanical data for Polyquaternium-27 may not be readily

available, this guide provides a comprehensive framework for its characterization. By

employing standardized techniques such as TGA, DSC, tensile testing, and rheology,

researchers and formulators can generate the critical data needed to understand and optimize

the performance of this versatile cationic polymer. The protocols and interpretive guidance

provided herein are designed to ensure scientific integrity and to empower professionals in the

cosmetic and pharmaceutical industries to harness the full potential of Polyquaternium-27 in

their product development endeavors.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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